Cas no 152974-66-8 (3-methoxy-1-nitroprop-1-ene)

• Product Name: 3-methoxy-1-nitroprop-1-ene
• CAS No: 152974-66-8
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 6349238
• PubChem ID: 15491851
• Update Time: 2025-05-20

3-methoxy-1-nitroprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-nitroprop-1-ene
• EN300-1835367
• 152974-66-8

• Inchi： 1S/C4H7NO3/c1-8-4-2-3-5(6)7/h2-3H,4H2,1H3/b3-2+
• InChI Key： DDGHSZIVULHFKZ-NSCUHMNNSA-N
• SMILES： O(C)C/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 117.042593085g/mol
• Monoisotopic Mass: 117.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55Ų

Additional information on 3-methoxy-1-nitroprop-1-ene

Chemical Profile of 3-methoxy-1-nitroprop-1-ene (CAS No. 152974-66-8)

3-methoxy-1-nitroprop-1-ene, identified by its Chemical Abstracts Service (CAS) number 152974-66-8, is a significant organic compound with a molecular structure that combines both methoxy and nitro functional groups. This unique configuration imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and pharmaceutical research. The compound’s reactivity is influenced by the electron-withdrawing nature of the nitro group and the electron-donating effect of the methoxy substituent, which creates a dynamic interplay in its chemical behavior.

The synthesis of 3-methoxy-1-nitroprop-1-ene typically involves the nitration of propene derivatives followed by functional group manipulation to introduce the methoxy moiety. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the compound meets stringent quality standards for research applications. Recent advancements in catalytic processes have enabled more efficient production, reducing byproduct formation and improving overall sustainability.

In the realm of pharmaceutical research, 3-methoxy-1-nitroprop-1-ene has garnered attention as a versatile building block for more complex molecules. Its structural features make it a potential precursor for drugs targeting neurological disorders, where nitroaromatic compounds have shown promise. The methoxy group enhances lipophilicity, facilitating better membrane penetration, while the nitro group can be further modified through reduction or hydrolysis to introduce additional pharmacophores.

Recent studies have explored the compound’s role in developing novel agrochemicals. The nitro group’s ability to participate in nucleophilic substitution reactions allows for the creation of herbicides and fungicides with enhanced efficacy. Researchers have been particularly interested in its derivatives that exhibit selective toxicity toward certain pathogens while minimizing environmental impact. This aligns with global trends toward greener chemistry, where sustainable alternatives are prioritized.

The chemical properties of 3-methoxy-1-nitroprop-1-ene also make it relevant in materials science. Its reactivity with various nucleophiles enables the synthesis of polymers with tailored properties. For instance, copolymerization with other monomers can yield materials with improved thermal stability or biodegradability. Such applications are critical in industries seeking eco-friendly alternatives to traditional plastics.

From an industrial perspective, the demand for 3-methoxy-1-nitroprop-1-ene has been rising due to its utility in fine chemical synthesis. Manufacturers have invested in scalable production techniques to meet this growing need. Continuous flow chemistry, for example, has been adopted to enhance reaction control and throughput, ensuring consistent product quality for commercial applications.

The safety profile of 3-methoxy-1-nitroprop-1-ene is another critical consideration. While not classified as hazardous under standard conditions, proper handling protocols must be followed to mitigate potential risks associated with organic intermediates. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). These measures ensure safe laboratory and industrial use while maintaining regulatory compliance.

In conclusion, 3-methoxy-1-nitroprop-1-ene (CAS No. 152974-66-8) represents a compound of considerable interest across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new possibilities for this versatile intermediate, reinforcing its importance in modern chemistry.